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Compound of Interest

Compound Name: 1-(2-Thienyl)acetone

Cat. No.: B182387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-(2-Thienyl)acetone, a thiophene

derivative of interest in medicinal chemistry and organic synthesis. This document outlines its

commercial availability, potential suppliers, and key physicochemical properties. While detailed

experimental protocols for its synthesis and analysis are not readily available in the public

domain, this guide presents general methodologies for the synthesis and characterization of

related thiophene compounds, which can serve as a foundational reference.

Commercial Availability and Suppliers
1-(2-Thienyl)acetone, also known by its IUPAC name 1-(thiophen-2-yl)propan-2-one and CAS

number 15022-18-1, is available from several chemical suppliers specializing in research and

development chemicals. The purity of the commercially available compound is typically

reported as 95% or higher. Pricing and available quantities are generally available upon

request from the suppliers.
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Supplier Website Purity Notes

ChemScene --INVALID-LINK-- ≥95%
Available for research

purposes.[1]

BLDpharm --INVALID-LINK-- - Contact for details.

PubChem --INVALID-LINK-- -
Lists chemical

vendors.[2]

Table 1: Commercial Suppliers of 1-(2-Thienyl)acetone

Physicochemical Properties
A summary of the key physicochemical properties of 1-(2-Thienyl)acetone is provided below.

This data is essential for its handling, storage, and application in experimental settings.

Property Value Source

Molecular Formula C₇H₈OS PubChem[2]

Molecular Weight 140.20 g/mol PubChem[2]

Appearance Not specified -

Boiling Point Not specified -

Melting Point Not specified -

Solubility Not specified -

CAS Number 15022-18-1 PubChem[2]

Table 2: Physicochemical Properties of 1-(2-Thienyl)acetone

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-(2-Thienyl)acetone is not

readily available in published literature, the synthesis of thiophene derivatives is a well-
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established area of organic chemistry.[3] General methods for the synthesis of similar ketone-

containing thiophene compounds often involve Friedel-Crafts acylation or related reactions.

A potential synthetic approach could involve the acylation of thiophene with a suitable

propanoyl derivative. The following diagram illustrates a generalized workflow for such a

synthesis and subsequent purification.
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Quenching (e.g., with water/ice)

Extraction with Organic Solvent

Drying of Organic Layer
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A generalized workflow for the synthesis of 1-(2-Thienyl)acetone.
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Analytical Characterization:

The characterization of the synthesized 1-(2-Thienyl)acetone would typically involve standard

analytical techniques to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR would be crucial

for elucidating the structure of the molecule. While specific spectral data for 1-(2-
Thienyl)acetone is not detailed in the provided search results, general chemical shifts for

protons and carbons in thiophene and acetone moieties are well-documented and can be

used for spectral interpretation.

Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS), this technique would

be used to determine the molecular weight of the compound and to assess its purity.

PubChem lists spectral information for 1-(2-Thienyl)acetone, which can be used as a

reference.[2]

Potential Applications in Drug Discovery and
Development
Thiophene and its derivatives are recognized as important pharmacophores in medicinal

chemistry, with numerous approved drugs containing this heterocyclic scaffold.[3] These

compounds have shown a wide range of biological activities, including anticancer, antioxidant,

antidepressant, and analgesic properties.[4][5][6][7]

While the specific biological activity and mechanism of action of 1-(2-Thienyl)acetone are not

well-documented in the available literature, its structural similarity to other biologically active

thiophene derivatives suggests its potential as a scaffold for the development of novel

therapeutic agents. The general workflow for screening such a compound for biological activity

is depicted below.
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1-(2-Thienyl)acetone
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A typical workflow for the biological screening of a novel compound.

Given the diverse pharmacological profiles of thiophene derivatives, 1-(2-Thienyl)acetone
could be a starting point for the synthesis of a library of related compounds for high-throughput

screening against various biological targets. Further research is warranted to explore the

potential medicinal chemistry applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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